Cas no 53970-67-5 (1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-)

• Product name: 1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-
• CAS No: 53970-67-5
• MF: C₁₃H₁₄N₂O
• MW: 214.26306
• CID: 378244
• PubChem ID: 3041352

1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-
• 2,3-Dihydro-7-methoxy-1H-cyclopenta[b]quinolin-9-amine
• 7-methoxy-2,3-dihydro-1H-cyclopenta[b]quinolin-9-amine
• 4-22-00-05958 (Beilstein Handbook Reference)
• BRN 0162767
• DTXSID30202272
• 53970-67-5
• 1H-Cyclopenta(b)quinoline, 2,3-dihydro-9-amino-7-methoxy-
• 9-Amino-7-methoxy-2,3-dihydro-1H-cyclopenta(b)quinoline
• AKOS011477487
• CHEMBL5028475

• Inchi： InChI=1S/C13H14N2O/c1-16-8-5-6-12-10(7-8)13(14)9-3-2-4-11(9)15-12/h5-7H,2-4H2,1H3,(H2,14,15)
• InChI Key： JBZLIWVDIDZFCY-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N=C3CCCC3=C2N

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.244
• Boiling Point: 428.6°C at 760 mmHg
• Flash Point: 213°C
• Refractive Index: 1.682
• PSA: 48.14

Additional information on 1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-

测试